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Compound of Interest

Compound Name: 3,7-Dithia-1,9-nonanedithiol

Cat. No.: B1330789

3,7-Dithia-1,9-nonanedithiol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: 3,7-Dithia-1,9-nonanedithiol is a linear organosulfur compound characterized by
two terminal thiol (-SH) groups and two internal thioether linkages. This unique structure
imparts flexibility and a strong affinity for metal surfaces, making it a molecule of interest in
materials science and polymer chemistry. This technical guide provides a comprehensive
overview of the known properties, potential applications, and safety information for 3,7-Dithia-
1,9-nonanedithiol.

Chemical and Physical Properties

While extensive experimental data for 3,7-Dithia-1,9-nonanedithiol is not readily available in
published literature, a summary of its key identifiers and computed properties is presented
below.[1] It is typically supplied as a colorless to yellow, clear liquid.[2]

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source
PubChem|[3], Fisher
Molecular Formula C7H16Sa o
Scientific[4]
Molecular Weight 228.45 g/mol Fisher Scientific[4]
CAS Number 25676-62-4 Fisher Scientific[4]
2-[[3-(2-
IUPAC Name sulfanylethylsulfanyl)propylJsulf ~ PubChem][3]
anyllethanethiol
1,3-Bis(2-
mercaptoethylthio)propane,
P ithio)prop Tokyo Chemical Industry Co.,
Synonyms 2,2'-
: L - Ltd.[2]
(Trimethylenedithio)diethanethi
ol
o Tokyo Chemical Industry Co.,
Appearance Colorless to Yellow clear liquid
Ltd.[2]
) Tokyo Chemical Industry Co.,
Purity >97.0% (GC)

Ltd.[2]

Table 2: Computed Physicochemical Properties

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dithia-1_9-nonanedithiol
https://www.fishersci.com/shop/products/3-7-dithia-1-9-nonanedithiol-tci-america-2/D28521G
https://www.fishersci.com/shop/products/3-7-dithia-1-9-nonanedithiol-tci-america-2/D28521G
https://www.fishersci.com/shop/products/3-7-dithia-1-9-nonanedithiol-tci-america-2/D28521G
https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dithia-1_9-nonanedithiol
https://www.tcichemicals.com/OP/en/p/D2852
https://www.tcichemicals.com/OP/en/p/D2852
https://www.tcichemicals.com/OP/en/p/D2852
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
XLogP3-AA 2.5 PubChem][3]
Hydrogen Bond Donor Count 2 PubChem][3]
Hydrogen Bond Acceptor

Count 4 PubChem][3]
Rotatable Bond Count 8 PubChem][3]
Exact Mass 228.01348520 g/mol PubChem|[3]
Monoisotopic Mass 228.01348520 g/mol PubChem|[3]
Topological Polar Surface Area  59.5 A2 PubChem][3]
Heavy Atom Count 11 PubChem|[3]

Synthesis

Detailed experimental protocols for the synthesis of 3,7-Dithia-1,9-nonanedithiol are not
widely published. However, a general approach for the synthesis of similar dithiol compounds
involves the reaction of a dihaloalkane with a sulfur nucleophile. For instance, the synthesis of
1,9-nonanedithiol can be achieved by reacting 1,9-dibromononane with a sulfur source.[5]

A plausible synthetic route for 3,7-Dithia-1,9-nonanedithiol could involve a multi-step process.

The following diagram illustrates a conceptual synthetic pathway.

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dithia-1_9-nonanedithiol
https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dithia-1_9-nonanedithiol
https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dithia-1_9-nonanedithiol
https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dithia-1_9-nonanedithiol
https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dithia-1_9-nonanedithiol
https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dithia-1_9-nonanedithiol
https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dithia-1_9-nonanedithiol
https://pubchem.ncbi.nlm.nih.gov/compound/3_7-Dithia-1_9-nonanedithiol
https://www.benchchem.com/product/b1330789?utm_src=pdf-body
https://www.nbinno.com/article/surfactants/the-science-behind-1-9-nonanedithiol-synthesis-and-material-applications-wk
https://www.benchchem.com/product/b1330789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials

EL,?,-dibromopropama [Z-mercaptoethanoD

[ I

+ 2-mercaptoethanol
(Nucleophilic Substitution)

Intermediate Formation Final Product Formation

G,3-bis(2-hydroxyethylthio)propane] El'hionyl Chloride (SOCIzD

+ Thionyl Chloride
(Chlorination)

1,3—bis(2—chloroethylthio)propana [Sodium Hydrosulfide (NaSHD

+ Sodium Hydrosulfide
(Thiolation)

Click to download full resolution via product page

Caption: Conceptual synthesis pathway for 3,7-Dithia-1,9-nonanedithiol.

Potential Applications
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The bifunctional nature of 3,7-Dithia-1,9-nonanedithiol, with its two terminal thiol groups,
makes it a valuable component in materials science, particularly in the formation of self-
assembled monolayers (SAMs) and as a crosslinking agent in polymers.

Self-Assembled Monolayers (SAMs)

The thiol groups of 3,7-Dithia-1,9-nonanedithiol can form strong covalent bonds with noble
metal surfaces, such as gold, silver, and copper. This property allows for the spontaneous
formation of ordered, single-molecule-thick layers on these substrates. The thioether linkages
within the backbone of the molecule provide flexibility to the resulting monolayer.

The following diagram illustrates the general workflow for the formation of a SAM using 3,7-
Dithia-1,9-nonanedithiol.
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Substrate Preparation Preparation of Dithiol Solution
(e.g., Gold surface cleaning) (e.g., in Ethanol)

Substrate Immersion

Rinsing
(Removal of unbound molecules)

Drying
(e.g., with Nitrogen stream)
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Caption: General workflow for forming a self-assembled monolayer.

Polymer Chemistry
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The two thiol groups can participate in polymerization reactions, acting as a crosslinking agent
to connect polymer chains. This can be utilized to modify the mechanical and thermal
properties of various polymers.

Safety and Handling

3,7-Dithia-1,9-nonanedithiol is classified as harmful if swallowed, in contact with skin, or if
inhaled.[3] It is essential to handle this chemical in a well-ventilated area and to wear
appropriate personal protective equipment (PPE), including gloves and safety goggles.[6]

Table 3: GHS Hazard Information

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

e P270: Do not eat, drink or smoke when using this product.[6]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]
e P301 + P317: IF SWALLOWED: Get medical help.[6]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[6]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[6]

e P501: Dispose of contents/container to an approved waste disposal plant.[6]
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Conclusion

3,7-Dithia-1,9-nonanedithiol is a versatile organosulfur compound with potential applications
in materials science and polymer chemistry. While detailed experimental data is currently
limited in the public domain, its structural features suggest it is a valuable building block for
creating functional surfaces and modifying polymer properties. Further research into the
experimental properties and applications of this compound is warranted to fully explore its
potential. Researchers and developers should adhere to strict safety protocols when handling
this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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